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Compound of Interest

Compound Name: 4-Ethylcyclohexanamine

Cat. No.: B6592712 Get Quote

An In-depth Technical Guide to 4-Ethylcyclohexanamine

Introduction
4-Ethylcyclohexanamine is an organic compound featuring a cyclohexane ring substituted

with both an ethyl group and an amine group.[1] This structure makes it a valuable intermediate

in organic synthesis and the chemical industry.[1] The presence of the amine group confers

basic properties to the molecule, enabling its participation in a variety of chemical reactions,

including nucleophilic substitutions and coupling reactions.[1] This guide provides a

comprehensive overview of its chemical identity, physical properties, potential synthetic routes,

analytical methodologies, and safety protocols, tailored for researchers and professionals in

drug development and chemical sciences.

Part 1: Chemical Identity and Physical Properties
4-Ethylcyclohexanamine is identified by several CAS numbers, which may refer to specific

isomers or, more commonly, a mixture of cis and trans isomers. The most frequently cited CAS

numbers are 42195-97-1 and 23775-39-5.[1][2][3][4]

Synonyms: 4-Ethylcyclohexylamine, 4-Ethylcyclohexan-1-amine, (4-ethylcyclohexyl)amine.[1]

[2][3]
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The fundamental structure consists of a cyclohexane core with an ethyl group and an amino

group attached to the ring.

Caption: Chemical structure of 4-Ethylcyclohexanamine.

Physicochemical Data
The properties of 4-ethylcyclohexanamine are summarized in the table below. It is typically a

colorless to pale yellow liquid or solid, depending on purity and temperature.[1] Its amine

functionality allows for moderate solubility in polar solvents, while the cyclohexane backbone

contributes to its hydrophobic character.[1]

Property Value Source(s)

CAS Number
42195-97-1 (mixture), 23775-

39-5
[1][3][5]

Molecular Formula C₈H₁₇N [1][3][5]

Molecular Weight 127.23 g/mol [3][4]

Appearance
Colorless to yellow liquid or

solid
[1]

Boiling Point 166.3 ± 8.0 °C at 760 mmHg [5]

Density 0.8 ± 0.1 g/cm³ [5]

Flash Point 36.4 ± 9.7 °C [5]

Vapor Pressure 1.8 ± 0.3 mmHg at 25°C [5]

pKa 10.58 ± 0.70 (Predicted) [6]

LogP 2.42 [5]

Refractive Index 1.448 [5]

SMILES CCC1CCC(CC1)N [1][4]

InChI
InChI=1S/C8H17N/c1-2-7-3-5-

8(9)6-4-7/h7-8H,2-6,9H2,1H3
[1]
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Part 2: Synthesis and Analytical Methodologies
Synthesis Pathways
The synthesis of 4-ethylcyclohexanamine, like other cyclic amines, can be approached

through several established organic chemistry reactions. A prevalent method is the reductive

amination of the corresponding ketone, 4-ethylcyclohexanone. This process involves the

reaction of the ketone with an amine source, typically ammonia, followed by reduction.

Catalytic hydrogenation is a common technique for the reduction step, employing catalysts

such as platinum, palladium, or Raney Nickel.[7] The choice of catalyst and reaction conditions

(temperature, pressure, solvent) is critical as it can influence the stereoselectivity of the

product, yielding different ratios of cis and trans isomers.[7]

An alternative, though less direct, approach involves the Curtius or a related rearrangement

reaction starting from 4-ethylcyclohexanecarboxylic acid.[8] This method transforms the

carboxylic acid into an isocyanate intermediate, which is then hydrolyzed to yield the primary

amine.[8]

4-Ethylcyclohexanone

+ NH₃

(Ammonia)

Imine IntermediateCondensation

Reduction
(e.g., H₂, Pd/C)

4-Ethylcyclohexanamine
(cis/trans mixture)

Hydrogenation

Click to download full resolution via product page

Caption: General workflow for synthesis via reductive amination.

Analytical Methodologies
The characterization and purity assessment of 4-ethylcyclohexanamine require robust

analytical techniques. The choice of method is often dictated by the compound's physical

properties, such as its volatility and lack of a strong UV chromophore.

1. Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS): GC is

well-suited for analyzing volatile compounds like 4-ethylcyclohexanamine. When coupled with
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a mass spectrometer (GC-MS), it provides definitive structural identification and quantification.

Causality of Method Choice: GC separates compounds based on their boiling points and

interaction with the stationary phase. The amine functionality can sometimes lead to peak

tailing on standard non-polar columns due to interactions with active sites. Using a column

designed for amines or derivatizing the amine can mitigate this issue.[9]

Self-Validating Protocol: A typical GC-MS protocol would involve:

Sample Preparation: Dilution of the sample in a suitable solvent (e.g., methanol or

dichloromethane).

Injection: Introduction of a small volume (e.g., 1 µL) into the GC inlet.

Separation: Use of a capillary column (e.g., DB-5ms or a wax column) with a temperature

gradient to separate the analyte from impurities.

Detection: Mass spectrometry detection, scanning a relevant mass range to identify the

molecular ion (m/z 127) and characteristic fragment ions.

2. High-Performance Liquid Chromatography (HPLC): Direct analysis by HPLC with UV

detection is challenging due to the absence of a significant chromophore in the molecule.[9]

Overcoming Limitations:

Derivatization: Reacting the amine with a labeling agent (e.g., dansyl chloride) to introduce

a fluorescent or UV-active group.

Universal Detectors: Employing detectors like Charged Aerosol Detection (CAD) or

Evaporative Light Scattering Detection (ELSD), which do not rely on chromophores.[9]

3. Spectroscopic Methods:

Infrared (IR) Spectroscopy: Can confirm the presence of the N-H bonds of the primary amine

(typically appearing as a doublet around 3300-3400 cm⁻¹) and C-H bonds of the alkyl

structure.[4]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

structural information, allowing for the differentiation of cis and trans isomers and the

confirmation of the overall chemical structure.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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